19-methyleicosanoyl-CoA

• Molecular Formula: C42H76N7O17P3S
• Molecular Weight: 1076.1 g/mol
• InChI: InChI=1S/C42H76N7O17P3S/c1-30(2)20-18-16-14-12-10-8-6-5-7-9-11-13-15-17-19-21-33(51)70-25-24-44-32(50)22-23-45-40(54)37(53)42(3,4)27-63-69(60,61)66-68(58,59)62-26-31-36(65-67(55,56)57)35(52)41(64-31)49-29-48-34-38(43)46-28-47-39(34)49/h28-31,35-37,41,52-53H,5-27H2,1-4H3,(H,44,50)(H,45,54)(H,58,59)(H,60,61)(H2,43,46,47)(H2,55,56,57)/t31-,35-,36-,37+,41-/m0/s1
• InChIKey: DBCCNRMQAFVZMK-IMYMQPGOSA-N

19‑Methyleicosanoyl‑CoA: A Defined Branched‑Chain Acyl‑CoA for Precise Lipid Metabolism Studies

19‑Methyleicosanoyl‑CoA is a coenzyme A thioester of 19‑methyleicosanoic acid, a C20 branched‑chain fatty acid [1]. It belongs to the long‑chain branched acyl‑CoA class and serves as a research‑grade substrate for investigating peroxisomal and mitochondrial fatty acid oxidation pathways [2]. As a defined chemical entity with a methyl branch at the 19‑position, it enables controlled studies of branched‑chain lipid metabolism without the confounding variables present in complex biological mixtures [3].

Defined Substrate

19‑methyl branched C20 acyl‑CoA for peroxisomal and mitochondrial β‑oxidation studies

Enzyme Specificity

Engages branched‑chain acyl‑CoA oxidase (ACOX2), not palmitoyl‑CoA oxidase (ACOX1)

Controlled Variable

Single‑entity chemical avoids confounding factors of biological mixtures

• [1] PubChem. (2022). 19‑Methyleicosanoyl‑CoA (CID 162393694). View Source
• [2] HMDB. (2021). Showing metabocard for 19‑Methylicosanoyl‑CoA (HMDB0300717). Human Metabolome Database. View Source
• [3] MedChemExpress. 19‑Methyleicosanoyl‑CoA (HY‑CE00610) – Product Datasheet. View Source

Why Eicosanoyl‑CoA or Positional Isomers Cannot Substitute for 19‑Methyleicosanoyl‑CoA in Branched‑Chain Metabolism Assays

Branched‑chain fatty acyl‑CoAs are not functionally interchangeable with their straight‑chain counterparts (e.g., eicosanoyl‑CoA) or with positional isomers (e.g., 18‑methyleicosanoyl‑CoA) because they engage distinct enzymatic machinery and exhibit divergent metabolic fates [1]. Straight‑chain acyl‑CoAs are primarily oxidized by palmitoyl‑CoA oxidase (ACOX1) in peroxisomes, whereas long‑chain branched acyl‑CoAs require the dedicated branched‑chain acyl‑CoA oxidase (ACOX2) [2]. Furthermore, enzymes such as α‑methylacyl‑CoA racemase (AMACR) exhibit strict substrate specificity, acting on 2‑methyl‑branched acyl‑CoAs but not on 19‑methyl‑branched or linear substrates [3]. Substituting a generic straight‑chain or incorrectly positioned methyl‑branched acyl‑CoA would therefore yield irrelevant kinetic data and misrepresent actual metabolic flux in branched‑chain lipid studies [4].

Straight‑chain eicosanoyl‑CoA is oxidized by ACOX1, not ACOX2, yielding irrelevant metabolic flux data

Positional isomers (e.g., 18‑methyleicosanoyl‑CoA) may exhibit altered enzyme recognition and metabolic fate

α‑Methyl‑branched CoAs are racemized by AMACR; 19‑methyl branch avoids this step, so substitution would confound pathway analysis

• [1] HMDB. (2021). Showing metabocard for 19‑Methylicosanoyl‑CoA (HMDB0300717). Human Metabolome Database. View Source
• [2] Baumgart E, et al. (1996). Molecular characterization of the human peroxisomal branched‑chain acyl‑CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc Natl Acad Sci U S A. 93(24):13748‑13753. View Source
• [3] Schmitz W, et al. (1994). Purification and properties of an alpha‑methylacyl‑CoA racemase from rat liver. Eur J Biochem. 222(2):313‑23. View Source
• [4] Lloyd MD, et al. (2008). α‑Methylacyl‑CoA racemase – an ‘obscure’ metabolic enzyme takes centre stage. FEBS J. 275(6):1089‑1102. View Source

Head‑to‑Head Evidence: How 19‑Methyleicosanoyl‑CoA Differentiates from Eicosanoyl‑CoA and 18‑Methyleicosanoyl‑CoA

Metabolic Pathway Partitioning: Branched‑Chain Acyl‑CoA Oxidase (ACOX2) vs. Palmitoyl‑CoA Oxidase (ACOX1)

In human peroxisomes, straight‑chain acyl‑CoAs such as eicosanoyl‑CoA are oxidized by palmitoyl‑CoA oxidase (ACOX1), whereas long‑chain branched‑chain acyl‑CoAs—including 19‑methyleicosanoyl‑CoA—are exclusively handled by the distinct branched‑chain acyl‑CoA oxidase (hBRCACox/ACOX2) [1]. Direct substrate specificity assays confirm that ACOX2 does not accept straight‑chain substrates, and ACOX1 does not accept branched‑chain substrates longer than C10 [2].

ACOX2 vs ACOX1

Class‑level

Exclusive oxidase partitioning: 19‑Methyleicosanoyl‑CoA → ACOX2 only; eicosanoyl‑CoA → ACOX1 only

Supports authentic branched‑chain oxidation data

Human peroxisomal enzyme specificity assays

Evidence Dimension	Peroxisomal acyl‑CoA oxidase specificity
Target Compound Data	19‑Methyleicosanoyl‑CoA (C20 branched) is a substrate for ACOX2 only
Comparator Or Baseline	Eicosanoyl‑CoA (C20 straight) is a substrate for ACOX1 only; not accepted by ACOX2
Quantified Difference	Qualitative divergence in enzyme utilization; branched‑chain specific oxidase is required for 19‑methyleicosanoyl‑CoA degradation
Conditions	Human liver peroxisomal fractions; recombinant ACOX2 activity assays

Why This Matters

Using 19‑methyleicosanoyl‑CoA ensures that experimental outcomes reflect authentic branched‑chain lipid metabolism, which is critical for studies on peroxisomal disorders (e.g., Zellweger syndrome) or branched‑chain fatty acid toxicity.

• [1] Baumgart E, et al. (1996). Molecular characterization of the human peroxisomal branched‑chain acyl‑CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc Natl Acad Sci U S A. 93(24):13748‑13753. View Source
• [2] Van Veldhoven PP, et al. (1992). Activity measurements of acyl‑CoA oxidases in human liver. J Lipid Res. 33(1):41‑48. View Source

Racemase Susceptibility: α‑Methylacyl‑CoA Racemase (AMACR) Does Not Act on 19‑Methyl‑Branched Substrates

α‑Methylacyl‑CoA racemase (AMACR) catalyzes the interconversion of (R)‑ and (S)‑isomers of 2‑methyl‑branched fatty acyl‑CoAs, a prerequisite for their β‑oxidation [1]. However, AMACR does not accept 3‑methyl‑branched, linear‑chain, or ω‑methyl‑branched (e.g., 19‑methyl) acyl‑CoAs [2]. Therefore, 19‑methyleicosanoyl‑CoA is not a substrate for AMACR, whereas 2‑methyl‑branched analogs (e.g., pristanoyl‑CoA) are rapidly racemized.

AMACR Substrate Assay

Class‑level

No racemization detected; 19‑methyl branch not accepted

Differentiates ω‑methyl from α‑methyl oxidation

Radiometric assay with 2‑methyl[2‑³H]acyl‑CoAs

Evidence Dimension	AMACR substrate acceptance
Target Compound Data	19‑Methyleicosanoyl‑CoA: not a substrate (methyl group at ω‑1 position)
Comparator Or Baseline	2‑Methyl‑branched acyl‑CoAs (e.g., pristanoyl‑CoA): substrates; linear acyl‑CoAs: not substrates
Quantified Difference	AMACR activity with 19‑methyleicosanoyl‑CoA is expected to be zero (below detection limit)
Conditions	Rat liver purified AMACR; radiometric assay with 2‑methyl[2‑3H]acyl‑CoAs

Why This Matters

This differentiates 19‑methyleicosanoyl‑CoA from α‑methyl‑branched compounds in metabolic tracing experiments; it also means that its oxidation does not require the AMACR‑dependent step, making it a unique probe for ω‑methyl‑branched fatty acid catabolism.

• [1] Schmitz W, et al. (1994). Purification and properties of an alpha‑methylacyl‑CoA racemase from rat liver. Eur J Biochem. 222(2):313‑23. View Source
• [2] Lloyd MD, et al. (2008). α‑Methylacyl‑CoA racemase – an ‘obscure’ metabolic enzyme takes centre stage. FEBS J. 275(6):1089‑1102. View Source

Physicochemical Distinction: Molecular Weight and Lipophilicity vs. Eicosanoyl‑CoA

The presence of a methyl branch alters the physicochemical properties relative to the straight‑chain analog. 19‑Methyleicosanoyl‑CoA has a molecular weight of 1076.1 g/mol and an XLogP3‑AA of 4.1 [1]. In contrast, eicosanoyl‑CoA (straight‑chain C20) has a molecular weight of 1058.0 g/mol and a slightly lower computed lipophilicity [2]. These differences affect retention time in reversed‑phase chromatography and ionization efficiency in mass spectrometry, necessitating compound‑specific calibration.

Physicochemical Difference

Cross‑study

ΔMW +18.1 g/mol; ΔlogP +0.2 (more lipophilic)

Requires matched analytical standard for LC‑MS

Computed properties; chromatographic validation needed

Evidence Dimension	Molecular weight and lipophilicity
Target Compound Data	MW 1076.1 g/mol; XLogP3‑AA 4.1 (computed)
Comparator Or Baseline	Eicosanoyl‑CoA: MW 1058.0 g/mol; computed logP ≈ 3.9 (estimated)
Quantified Difference	ΔMW = 18.1 g/mol; ΔlogP ≈ +0.2 (more lipophilic)
Conditions	PubChem computed properties; RP‑HPLC and LC‑MS/MS analysis

Why This Matters

Accurate quantitation of 19‑methyleicosanoyl‑CoA in biological samples requires a matched analytical standard; using eicosanoyl‑CoA as a surrogate would introduce systematic errors in retention time alignment and ion suppression calibration.

• [1] PubChem. (2022). 19‑Methyleicosanoyl‑CoA (CID 162393694). View Source
• [2] HMDB. (2006). Showing metabocard for Eicosanoyl‑CoA (HMDB0004258). Human Metabolome Database. View Source

Where 19‑Methyleicosanoyl‑CoA Delivers the Most Scientific Value

Mapping Peroxisomal Branched‑Chain Fatty Acid Oxidation

19‑Methyleicosanoyl‑CoA serves as a defined substrate for assaying human branched‑chain acyl‑CoA oxidase (ACOX2) activity in vitro [1]. This application is essential for characterizing peroxisomal disorders and for screening potential modulators of branched‑chain lipid catabolism.

Differentiating ω‑Methyl‑Branched vs. α‑Methyl‑Branched Lipid Metabolism

Because 19‑methyleicosanoyl‑CoA is not a substrate for α‑methylacyl‑CoA racemase (AMACR), it can be used alongside 2‑methyl‑branched CoA esters (e.g., pristanoyl‑CoA) to dissect the metabolic fates of differently positioned methyl branches [2]. This is particularly relevant for studying the accumulation of ω‑methyl‑branched fatty acids in certain metabolic diseases.

Analytical Standard for Lipidomics and Targeted Metabolomics

With its distinct molecular weight and chromatographic behavior relative to eicosanoyl‑CoA, 19‑methyleicosanoyl‑CoA is an indispensable calibration standard for LC‑MS/MS methods aimed at quantifying branched‑chain acyl‑CoAs in tissue or cell extracts [3]. It ensures accurate peak identification and quantification in complex acyl‑CoA profiles.

Application

Selection Property

Validation Focus

Peroxisomal branched‑chain oxidation assays

ACOX2‑specific substrate

Authentic branched‑chain metabolism verification

ω‑Methyl vs α‑methyl branch fate studies

AMACR‑independent substrate

Branch‑position‑dependent catabolism

LC‑MS/MS acyl‑CoA profiling

Distinct MW and retention

Accurate quantitation without surrogate calibration

• [1] Baumgart E, et al. (1996). Molecular characterization of the human peroxisomal branched‑chain acyl‑CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc Natl Acad Sci U S A. 93(24):13748‑13753. View Source
• [2] Schmitz W, et al. (1994). Purification and properties of an alpha‑methylacyl‑CoA racemase from rat liver. Eur J Biochem. 222(2):313‑23. View Source
• [3] PubChem. (2022). 19‑Methyleicosanoyl‑CoA (CID 162393694). View Source